4-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride

• IUPAC Name: 4-fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride
• InChI: InChI=1S/C9H5ClF4O/c1-4-2-5(8(10)15)3-6(7(4)11)9(12,13)14/h2-3H,1H3
• InChI Key: CVJZTMWMSKRYDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1F)C(F)(F)F)C(=O)Cl
• Molecular Formula: C9H5ClF4O
• DSSTOX Substance ID: DTXSID101199293
• Molecular Weight: 240.58 g/mol
• CAS RN: 1373920-95-6

Description

“4-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride” is a chemical compound with the molecular formula C8H3ClF4O.

Synthesis Analysis

The synthesis of this compound can involve the conversion of the carboxylic acid group to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation.

Molecular Structure Analysis

The molecular structure of this compound includes a benzoyl chloride group with fluorine and trifluoromethyl substituents. The average mass of the molecule is 226.555 Da.

Chemical Reactions Analysis

This compound can undergo Suzuki-type coupling reactions with phenylboronic acid to yield 4-(trifluoromethyl)benzophenone.

Physical And Chemical Properties Analysis

The compound has a density of 1.5±0.1 g/cm3, a boiling point of 202.5±40.0 °C at 760 mmHg, and a vapour pressure of 0.3±0.4 mmHg at 25°C. It also has a refractive index of n20/D 1.5320.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Quinazolinones : 2-Fluoro substituted benzoyl chlorides, similar in structure to 4-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride, have been used to form 4(3H)-quinazolinones. These compounds precipitate directly from the reaction mixture and have shown moderate activity against tumor cell lines (Deetz, Malerich, Beatty, & Smith, 2001).

• Fluorinated Sugar Synthesis : 4-Fluorobenzoyl chloride derivatives have been utilized in the synthesis of fluorinated carbohydrates. These compounds are significant in the study of ligand-antibody interactions and biochemical research (Kováč & Glaudemans, 1988; Kováč & Glaudemans, 1985).

• Benzoylation Reactions : Benzoylation of certain substrates using derivatives of benzoyl chloride, like this compound, has been explored. For example, benzoylation of 4-methylfluorene led to the production of distinct benzoyl derivatives (Chardonnens, Dousse, & Horwath, 1970).

Material Science Applications

• Polymer Modification : The use of 4-(trifluoromethyl)benzoyl chloride in post-polymerization reactions has led to the creation of polymers with increased hydrophobicity, which is crucial in material science for creating specialized materials (Fujimoto et al., 2018).

Safety and Hazards

This compound is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use protective clothing and face protection when handling it.

Mechanism of Action

Target of Action

It is suggested that it can be used as medicinal compositions as p38map kinases and/or tnf-α production inhibitor .

Mode of Action

It is known that the compound can participate in reactions at the benzylic position, which includes free radical bromination and nucleophilic substitution . The presence of a benzene ring allows for resonance stabilization of the benzylic carbocation, which means that the substitution is likely to occur at the benzylic position .

Biochemical Pathways

Given its potential role as a p38map kinase and/or tnf-α production inhibitor , it may be involved in the regulation of inflammatory responses and pain signaling pathways.

Result of Action

Given its potential role as a p38map kinase and/or tnf-α production inhibitor , it may have anti-inflammatory effects and could potentially be used for pain management.

Action Environment

Like many chemical compounds, its stability and reactivity may be influenced by factors such as temperature, ph, and the presence of other chemicals .